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Introduction
CLN-049 is an investigational, humanized, IgG1-based bispecific T-cell engager designed for

the treatment of acute myeloid leukemia (AML) and myelodysplastic syndrome (MDS).[1][2] It

operates by creating a synapse between a patient's T-cells and leukemic blasts, redirecting the

immune system to identify and eliminate cancerous cells. This document provides detailed

application notes on its mechanism, clinical findings, and protocols for its use in a research

context.

Mechanism of Action
CLN-049 simultaneously binds to the CD3 receptor on T-cells and the FMS-like tyrosine kinase

3 (FLT3) receptor on leukemic cells.[3] FLT3, a proto-oncogene, is expressed on the surface of

AML blasts in over 80% of patients.[2][3] A key advantage of CLN-049 is its ability to bind to the

extracellular domain of both wild-type and mutated forms of FLT3, making it potentially effective

regardless of the patient's FLT3 mutational status.[3][4] This contrasts with FLT3 tyrosine

kinase inhibitors (TKIs), which are typically effective only in the 20-30% of AML cases with

specific FLT3 mutations.[3]
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The molecule is engineered with two Fab arms for high-avidity binding to FLT3 and two

functionally monovalent single-chain Fv domains for CD3 binding, which helps to minimize non-

specific T-cell activation.[3] The Fc domain has been silenced to prevent off-target effector

functions.[5] By bridging the T-cell and the cancer cell, CLN-049 induces T-cell activation and

proliferation, leading to potent, targeted lysis of the FLT3-expressing leukemic cells.[6]

Preclinical studies have demonstrated that this action is effective even at the low effector-to-

target ratios typically seen in patients with overt disease.[6]

Diagram 1: Mechanism of action of CLN-049.

Application in Leukemia Research
CLN-049 is currently under investigation in a Phase 1 clinical trial (NCT05143996) for patients

with relapsed/refractory (R/R) AML and MDS.[2][7] Data from this trial demonstrates its

potential as a therapeutic agent and provides a framework for its application in research

settings.

Primary Applications:
Therapeutic for R/R AML and MDS: The primary application is as a treatment for patients

who have failed or are intolerant to standard therapies.[8]

Treatment Across Genetic Subtypes: Clinical responses have been observed regardless of

baseline genetic risk, including in patients with TP53 mutations, who typically have a very

poor prognosis.[2][9]

Measurable Residual Disease (MRD) Eradication: CLN-049 has demonstrated the ability to

induce MRD-negative responses, a key indicator of deep remission and improved outcomes.

[2] A parallel study is specifically investigating its use in AML patients with MRD.[4][7]

Quantitative Data Summary
The following tables summarize key data from the Phase 1 study of CLN-049 in patients with

R/R AML and MDS.

Table 1: Patient Demographics and Baseline
Characteristics
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Characteristic Value (N=40)

Median Age (years) 72 (range: 25-84)

Diagnosis AML: 34, MDS: 6

Median Prior Therapies 2 (range: 1-8 for AML)

(Data as of June 9, 2025 data cut-off)[2]

Table 2: Efficacy of CLN-049 in R/R AML (Evaluable
Patients)
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Target Dose (TD) No. of Patients

Composite
Complete
Response (CRc)
Rate

Overall Response
Rate (ORR)

≥ 6 µg/kg 23 30% 57%

12 µg/kg (highest

dose)
13 31% 69%

(Data as of June 9,

2025 data cut-off for ≥

6 µg/kg dose and a

later 2025 data cut-off

for the 12 µg/kg dose)

[2][10][11]

CRc includes

Complete Response

(CR), CR with

incomplete

hematologic recovery

(CRi), and CR with

partial hematologic

recovery (CRh). ORR

includes CRc plus

Morphologic

Leukemia-Free State

(MLFS) and Partial

Response (PR).[2]

Table 3: Safety Profile (All Treated Patients)
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Treatment-Emergent Adverse Event
(TEAE)

Incidence (Grade ≥3)

Febrile Neutropenia 20.0%

White Blood Cell Count Decrease 17.8%

Pneumonia 11.1%

Neutrophil Count Decrease 11.1%

(Data as of December 8, 2025)[7]

The most common TEAEs of any grade

included infusion reactions and cytokine release

syndrome (CRS), which were generally

manageable.[10]

Experimental Protocols
Detailed protocols for preclinical and clinical evaluation of CLN-049 are crucial for reproducible

research.

Protocol 1: In Vitro T-Cell Dependent Cellular
Cytotoxicity (TDCC) Assay
Objective: To assess the potency of CLN-049 in mediating T-cell killing of FLT3-expressing

leukemia cells.

Materials:

Target Cells: FLT3-expressing AML cell lines (e.g., MV4-11, EOL-1) or primary patient-

derived AML blasts.

Effector Cells: Human Pan T-cells isolated from healthy donor peripheral blood mononuclear

cells (PBMCs).

Reagents: CLN-049, cell culture medium (e.g., RPMI-1640 with 10% FBS), lactate

dehydrogenase (LDH) cytotoxicity detection kit.
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Equipment: 96-well U-bottom plates, incubator, plate reader.

Methodology:

Cell Preparation: Culture target and effector cells under standard conditions. On the day of

the assay, wash and resuspend cells in assay medium.

Plating: Plate target cells at a density of 1x10^4 cells/well in a 96-well plate.

Effector Cell Addition: Add effector T-cells at various Effector-to-Target (E:T) ratios (e.g.,

10:1, 5:1, 1:1, 1:20).[12]

CLN-049 Addition: Add serial dilutions of CLN-049 to the wells. Include a no-antibody control

and a maximum lysis control (target cells treated with lysis buffer).

Incubation: Incubate the plate for 18-24 hours at 37°C, 5% CO2.

Cytotoxicity Measurement: Centrifuge the plate. Collect the supernatant and measure LDH

release using a commercially available kit according to the manufacturer's instructions.

Data Analysis: Calculate the percentage of specific lysis for each condition using the formula:

(% Specific Lysis) = 100 * (Experimental Release - Spontaneous Release) / (Maximum

Release - Spontaneous Release). Plot the results to determine the EC50 (half-maximal

effective concentration).

Protocol 2: Phase 1 Clinical Trial Workflow for R/R
AML/MDS
Objective: To evaluate the safety, tolerability, pharmacokinetics (PK), pharmacodynamics, and

preliminary efficacy of CLN-049.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7054815/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patient Screening
- R/R AML or MDS

- Age ≥ 18
- ECOG PS 0-2

Enrollment into
Dose Escalation Cohort

(3+3 Design)

Cycle 1, Week 1
- Hospitalization

- Step-Up Dosing (SUD)
- IV Infusion (D1 ± D4)

Ongoing Weekly Dosing
- Target Dose (TD) from D8

- IV Administration

Safety & Tolerability Monitoring
- Adverse Events (CTCAE v5)

- CRS/ICANS Assessment

PK/PD Sampling
- Blood Draws for CLN-049 levels
- Cytokine Monitoring (IL-6, IL-8)

- T-cell Activation Markers

Response Assessment
- Bone Marrow Biopsy

- ELN 2022 (AML) / IWG 2023 (MDS)
- MRD by Flow Cytometry

Determine Recommended
Phase 2 Dose (RP2D)
& Further Evaluation

Click to download full resolution via product page

Diagram 2: Phase 1 clinical trial workflow for CLN-049.

Protocol 3: MRD Detection by Multiparameter Flow
Cytometry
Objective: To quantify residual leukemic cells in bone marrow aspirates of patients post-

treatment.
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Materials:

Sample: First-pull bone marrow aspirate collected in EDTA or heparin.

Reagents: Red blood cell lysis buffer, fluorochrome-conjugated monoclonal antibodies (see

panel below), fixation/permeabilization buffers if needed.

Equipment: Multiparameter flow cytometer (≥8 colors recommended).[8]

Antibody Panel Core Markers (ELN Recommendation):[13]

CD45 (for gating hematopoietic cells)

CD34, CD117 (stem/progenitor markers)

CD33, CD13 (myeloid markers)

CD56, CD7, HLA-DR (aberrancy markers)

Methodology:

Sample Preparation: Process bone marrow aspirate within 3 days of collection.[13] Perform

red blood cell lysis.

Staining: Incubate the cell suspension with the pre-titrated antibody cocktail in the dark at

4°C for 20-30 minutes.

Wash: Wash cells with staining buffer (e.g., PBS with 2% FBS) to remove unbound

antibodies.

Acquisition: Acquire a minimum of 500,000 to 1,000,000 total CD45-expressing events on

the flow cytometer to ensure adequate sensitivity.[14]

Data Analysis:

Gate on viable, single CD45+ events.
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Identify the blast population based on low side scatter and dim-to-moderate CD45

expression.

Analyze the blast gate for leukemia-associated immunophenotypes (LAIPs) identified at

diagnosis or for a "different-from-normal" (DfN) pattern.

Quantify the percentage of MRD cells within the total nucleated cells or total CD45+ cells.

A negative result is typically defined by the absence of a detectable aberrant population

within the acquired events.[13]

FLT3 Signaling and Therapeutic Intervention
FLT3 is a receptor tyrosine kinase crucial for normal hematopoiesis.[12] In AML, activating

mutations or overexpression of FLT3 leads to constitutive signaling through pathways like

PI3K/AKT and RAS/MAPK, promoting leukemic cell proliferation and survival.[3] While TKIs

block this intracellular signaling, CLN-049 targets the extracellular domain, leveraging an

entirely different, immune-based mechanism to eliminate the cell.
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Diagram 3: FLT3 signaling pathway and points of therapeutic intervention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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